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enomelanin enomelanin
Brand Name: Vulcanchem
CAS No.: 101802-09-9
VCID: VC0008710
InChI: InChI=1S/C43H54N4O8S/c1-6-53-37(48)24-36(56)34(23-28-20-21-44-39(28)49)45-40(50)35(22-27-14-8-7-9-15-27)46-41(51)38(26(2)55-43(3,4)5)47-42(52)54-25-33-31-18-12-10-16-29(31)30-17-11-13-19-32(30)33/h7-19,26,28,31,34-36,38,56H,6,20-25H2,1-5H3,(H,44,49)(H,45,50)(H,46,51)(H,47,52)/t26-,28+,31?,34+,35+,36+,38+/m1/s1
SMILES: CCOC(=O)CC(C(CC1CCNC1=O)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(C(C)OC(C)(C)C)NC(=O)OCC3=C4C=CC=CC4=C5C3C=CC=C5)S
Molecular Formula: C43H54N4O8S
Molecular Weight: 786.985

enomelanin

CAS No.: 101802-09-9

Main Products

VCID: VC0008710

Molecular Formula: C43H54N4O8S

Molecular Weight: 786.985

enomelanin - 101802-09-9

CAS No. 101802-09-9
Product Name enomelanin
Molecular Formula C43H54N4O8S
Molecular Weight 786.985
IUPAC Name ethyl (3S,4S)-4-[[(2S)-2-[[(2S,3R)-2-(8aH-fluoren-9-ylmethoxycarbonylamino)-3-[(2-methylpropan-2-yl)oxy]butanoyl]amino]-3-phenylpropanoyl]amino]-5-[(3S)-2-oxopyrrolidin-3-yl]-3-sulfanylpentanoate
Standard InChI InChI=1S/C43H54N4O8S/c1-6-53-37(48)24-36(56)34(23-28-20-21-44-39(28)49)45-40(50)35(22-27-14-8-7-9-15-27)46-41(51)38(26(2)55-43(3,4)5)47-42(52)54-25-33-31-18-12-10-16-29(31)30-17-11-13-19-32(30)33/h7-19,26,28,31,34-36,38,56H,6,20-25H2,1-5H3,(H,44,49)(H,45,50)(H,46,51)(H,47,52)/t26-,28+,31?,34+,35+,36+,38+/m1/s1
Standard InChIKey XTQGJWOHZYQSML-BWKVTGPWSA-N
SMILES CCOC(=O)CC(C(CC1CCNC1=O)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(C(C)OC(C)(C)C)NC(=O)OCC3=C4C=CC=CC4=C5C3C=CC=C5)S
Synonyms enomelanin
Last Modified Aug 20 2021
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